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Compound of Interest

Compound Name: Lzfpn-90

Cat. No.: B15614791 Get Quote

A comprehensive search for the chemical entity "Lzfpn-90" has yielded no specific molecule

with this designation within publicly available scientific databases and literature. The query

appears to be a potential misnomer or an internal code that has not been disclosed in the

public domain. The search results predominantly point towards a well-characterized material

known as ZIF-90, a type of metal-organic framework (MOF) with a distinct structure and set of

properties.

This technical guide will, therefore, focus on the available information for ZIF-90, as it is the

most relevant and scientifically documented subject related to the initial query. It is crucial for

researchers, scientists, and drug development professionals to be aware of the precise

nomenclature of chemical compounds to ensure accurate data retrieval and communication.

ZIF-90: A Versatile Nanoporous Material
ZIF-90, or Zeolitic Imidazolate Framework-90, is a porous crystalline material composed of zinc

ions coordinated with imidazole-2-carboxaldehyde linkers. This structure results in a framework

with a high surface area and tunable pore size, making it a promising candidate for various

biomedical applications, including drug delivery and bioimaging.

Synthesis and Properties of ZIF-90
The synthesis of ZIF-90 nanoparticles has been a subject of extensive research, with various

methods developed to control particle size and morphology. These methods often involve the

reaction of a zinc salt with the imidazole-2-carboxaldehyde linker in a suitable solvent.
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Table 1: Comparison of ZIF-90 Synthesis Methods

Synthesis
Method

Solvent(s)
Temperatur
e (°C)

Reaction
Time

Resulting
Particle
Size

Reference

Conventional

Solvothermal

N,N-

dimethylform

amide (DMF)

Ambient - - [1][2]

Conventional

Solvothermal

Acetone-

water
60 90 min Nanoparticles [2][3]

Microwave-

Assisted

Acetone-

water
80 5 min Nanoparticles [2][3]

Green

Synthesis

Cyrene™, γ-

valerolactone

(GVL)

Room

Temperature
- 30 - 60 nm [1]

Water-Based

Synthesis

Water with

polyvinylpyrro

lidone (PVP)

- -
Micron-sized

particles
[3]

The use of greener solvents like Cyrene™ and γ-valerolactone (GVL) has been explored to

replace the more toxic N,N-dimethylformamide (DMF), a common solvent in ZIF synthesis.[1]

Microwave-assisted synthesis has been shown to significantly reduce reaction times compared

to conventional solvothermal methods.[2][3]

Experimental Protocols
Standard Synthesis of ZIF-90 Nanoparticles:

A typical synthesis involves the preparation of two separate solutions. One solution contains

the zinc salt (e.g., zinc nitrate hexahydrate) dissolved in a solvent like DMF or a greener

alternative. The second solution contains the imidazole-2-carboxaldehyde linker dissolved in

the same or a compatible solvent. The two solutions are then mixed under controlled

temperature and stirring conditions, leading to the rapid formation of ZIF-90 nanoparticles. The

resulting particles are collected by centrifugation, washed, and dried.[4][5]
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Characterization Techniques:

The structural and physical properties of the synthesized ZIF-90 are commonly characterized

using the following techniques:

Powder X-ray Diffraction (PXRD): To confirm the crystalline structure of the material.[1][3]

Scanning Electron Microscopy (SEM): To visualize the morphology and size of the

nanoparticles.[3]

Thermogravimetric Analysis (TGA): To assess the thermal stability of the framework.[2]

Nitrogen and Water Sorption: To determine the surface area and porosity of the material.[2]

[3]

Potential Applications in Drug Delivery
The porous nature of ZIF-90 allows for the encapsulation of therapeutic molecules. Studies

have demonstrated the loading of drugs like the anticancer agent berberine into the ZIF-90

framework.[5] The biocompatibility of ZIF-90 has been evaluated in various cell lines, showing

high cell viability, which is a critical factor for in vivo applications.[4] Furthermore, ZIF-90

nanoparticles have shown stability in simulated body and lysosomal fluids, suggesting their

potential for controlled drug release.[4]

Experimental Workflow for Drug Loading in ZIF-90:

Caption: Workflow for drug loading into ZIF-90 nanoparticles.

Conclusion
While the initial query for "Lzfpn-90" did not lead to a specific chemical entity, the investigation

pivoted to the closely related and well-documented material, ZIF-90. This metal-organic

framework demonstrates significant potential in the field of drug delivery and biomedical

research due to its tunable synthesis, porous nature, and biocompatibility. Researchers are

encouraged to use precise chemical nomenclature to facilitate effective scientific

communication and information retrieval. Further research into novel compounds should be
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accompanied by clear and public documentation of their structure and properties to advance

the collective scientific knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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